Cas no 1375473-54-3 (2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one)

• Product Name: 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one
• CAS No: 1375473-54-3
• MF: C₁₀H₁₄F₃NO₂
• MW: 237.218873500824
• MDL: MFCD21602437
• CID: 5150184
• PubChem ID: 73994593
• Update Time: 2026-03-03

2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 2-cyclopentyl-6-(trifluoromethyl)-
• 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one

• MDL： MFCD21602437
• Inchi： 1S/C10H14F3NO2/c11-10(12,13)7-5-14-9(15)8(16-7)6-3-1-2-4-6/h6-8H,1-5H2,(H,14,15)
• InChI Key： RNPNEXYLOIHDIR-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)F)OC(C2CCCC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one

Research Brief on 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one (CAS: 1375473-54-3): Recent Advances and Applications

The compound 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one (CAS: 1375473-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This morpholinone derivative, characterized by its cyclopentyl and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one as a precursor in the synthesis of novel gamma-secretase modulators. The research demonstrated that the trifluoromethyl group enhances the compound's metabolic stability, while the morpholinone core contributes to its ability to cross the blood-brain barrier. These findings suggest potential applications in Alzheimer's disease therapeutics, where gamma-secretase modulation is a well-established target.

In parallel research, the compound's utility as a building block for protease inhibitors has been explored. The cyclopentyl moiety appears to confer selective binding affinity to certain cysteine proteases, as evidenced by crystallographic studies. This property has led to its incorporation in the design of potential antiviral agents, with particular focus on SARS-CoV-2 main protease inhibition. However, further optimization is required to improve potency and selectivity.

The synthetic accessibility of 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one has also been a subject of recent investigation. A 2024 report in Organic Process Research & Development described an improved asymmetric synthesis route that achieves 98% enantiomeric excess, addressing previous challenges in stereocontrol. This advancement is particularly significant given the growing importance of chiral morpholinones in pharmaceutical applications.

From a safety and toxicology perspective, preliminary in vitro studies indicate that the compound shows favorable cytotoxicity profiles in human hepatocyte models, with IC50 values exceeding 100 μM. However, researchers caution that the trifluoromethyl group may pose metabolic challenges that warrant further investigation, particularly regarding potential formation of reactive metabolites.

Looking forward, the versatility of 2-cyclopentyl-6-(trifluoromethyl)morpholin-3-one suggests it will continue to be a valuable scaffold in medicinal chemistry. Current research directions include its application in the development of kinase inhibitors and as a ligand for G-protein coupled receptors. The compound's unique combination of lipophilicity (logP ~2.1) and polar surface area (~50 Ų) makes it particularly interesting for CNS-targeted drug design.